Cas no 696640-65-0 (N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide)

• Product Name: N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide
• CAS No: 696640-65-0
• MF: C₂₁H₁₅NO₃S
• MW: 361.413704156876
• CID: 6511462
• Update Time: 2025-06-15

N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide
• 1-Naphthalenecarboxamide, N-(2-naphthalenylsulfonyl)-

• Inchi： 1S/C21H15NO3S/c23-21(20-11-5-9-16-7-3-4-10-19(16)20)22-26(24,25)18-13-12-15-6-1-2-8-17(15)14-18/h1-14H,(H,22,23)
• InChI Key： RWNHOGBPEMXZRR-UHFFFAOYSA-N
• SMILES： C1(C(NS(C2=CC=C3C(=C2)C=CC=C3)(=O)=O)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Melting Point: 181-182 °C(Solv: ethanol (64-17-5))
• pka: 3.56±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide

Introduction to N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide (CAS No. 696640-65-0)

N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide), identified by its CAS number 696640-65-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of extensive study in various scientific disciplines.

The molecular structure of N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide), characterized by its two naphthalene rings connected through a carboxamide linkage and a sulfonyl group at the 2-position of one ring, imparts distinct chemical reactivity and potential biological activity. This arrangement has been explored in the development of novel pharmaceutical agents, where the rigidity and electronic distribution of the naphthalene core contribute to specific interactions with biological targets.

In recent years, the compound has been studied for its potential applications in medicinal chemistry. The presence of both a sulfonyl and a carboxamide group provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored properties. Such modifications have been crucial in optimizing drug-like characteristics, such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide is its role in the development of inhibitors targeting various enzymes and receptors. The naphthalene scaffold, known for its stability and ability to engage in hydrophobic interactions, has been utilized in designing molecules that can modulate biological pathways relevant to diseases such as cancer, inflammation, and neurological disorders. Recent studies have highlighted its potential as a lead compound in the synthesis of kinase inhibitors, where its structural features allow for precise binding to active sites.

The synthesis of N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These methodologies are critical in ensuring that the final product meets the stringent requirements for further biological evaluation.

From a pharmacological perspective, N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide has shown promise in preclinical studies as an anti-inflammatory agent. Its ability to interact with specific inflammatory pathways suggests that it could be developed into a therapeutic compound capable of reducing inflammation without significant side effects. Additionally, its structural motif has inspired the design of analogs with enhanced efficacy and selectivity.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in materials science due to its unique electronic properties. The conjugated system within the naphthalene rings allows for applications in organic electronics, where such molecules can serve as components in light-emitting diodes (LEDs) and photovoltaic cells. This interdisciplinary relevance underscores the versatility of N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide as a building block for innovative technologies.

Ongoing research continues to uncover new aspects of N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide, particularly in understanding its interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into its binding modes and conformational dynamics. These findings are essential for refining structure-based drug design approaches and improving therapeutic outcomes.

The future prospects for N-(naphthalene-2-sulfonyl)naphthalene-1-carboxamide are vast, with potential applications emerging across multiple sectors. As synthetic methodologies advance and our understanding of biological systems deepens, this compound is poised to play a pivotal role in developing next-generation therapeutics and materials. Its unique combination of structural features makes it an invaluable asset in the ongoing quest to address complex scientific challenges.